Cas no 91-79-2 (N-2-(dimethylamino)ethyl-N-(thiophen-3-yl)methylpyridin-2-amine)

N-2-(Dimethylamino)ethyl-N-(thiophen-3-yl)methylpyridin-2-amine is a heterocyclic amine derivative featuring a pyridine core substituted with a dimethylaminoethyl and a thiophen-3-ylmethyl group. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its multifunctional structure, which combines electron-rich thiophene and pyridine moieties with a tertiary amine side chain. Its structural versatility allows for further derivatization, making it valuable in medicinal chemistry for the development of bioactive molecules. The presence of both nitrogen and sulfur heteroatoms enhances its binding affinity in coordination chemistry and catalysis applications. The compound is typically handled under controlled conditions due to its reactive functional groups.

N-2-(dimethylamino)ethyl-N-(thiophen-3-yl)methylpyridin-2-amine structure

91-79-2 structure

Product Name:N-2-(dimethylamino)ethyl-N-(thiophen-3-yl)methylpyridin-2-amine

CAS No:91-79-2

MF:C₁₄H₁₉N₃S

MW:261.385761499405

CID:804327

PubChem ID:7066

Update Time:2025-05-28

N-2-(dimethylamino)ethyl-N-(thiophen-3-yl)methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 1,2-Ethanediamine,N1,N1-dimethyl-N2-2-pyridinyl-N2-(3-thienylmethyl)-
- N,N-dimethyl-N'-pyridin-2-yl-N'-(thiophen-3-ylmethyl)ethane-1,2-diamine
- THENYLDIAMINE
- Dethylandiamine
- N,N-Dimethyl-N'-[2]pyridyl-N'-[3]thienylmethyl-aethylendiamin
- N,N-dimethyl-N'-[2]pyridyl-N'-[3]thienylmethyl-ethylenediamine
- Tenfidil
- Tenildiamina [INN-Spanish]
- Thefanil
- Thenfadil
- Thenyldiamin
- Thenyldiamine (pharmaceutical)
- Thenyldiaminum [INN-Latin]
- 1,2-Ethanediamine, N,N-dimethyl-N′-2-pyridinyl-N′-(3-thienylmethyl)- (9CI)
- N1,N1-Dimethyl-N2-2-pyridinyl-N2-(3-thienylmethyl)-1,2-ethanediamine (ACI)
- Pyridine, 2-[[2-(dimethylamino)ethyl]-3-thenylamino]- (6CI, 7CI, 8CI)
- 1,2-Ethanediamine N1,N1-dimethyl-N2-2-pyridinyl-N2-(3-thienylmethyl)-
- 2-[(2-Dimethylaminoethyl)-3-thenylamino]pyridine
- N,N-Dimethyl-N′-(2-pyridyl)-N′-(3-thenyl)ethylenediamine
- N-(2-Dimethylaminoethyl)-N-2-pyridyl-3-thenylamine
- N-(α-Pyridyl)-N-(β-thenyl)-N′,N′-dimethylethylenediamine
- WIN 2848
- N-2-(dimethylamino)ethyl-N-(thiophen-3-yl)methylpyridin-2-amine
- Inchi： 1S/C14H19N3S/c1-16(2)8-9-17(11-13-6-10-18-12-13)14-5-3-4-7-15-14/h3-7,10,12H,8-9,11H2,1-2H3
- InChI Key： RCGYDFVCAAKKNG-UHFFFAOYSA-N
- SMILES： N1C(N(CCN(C)C)CC2C=CSC=2)=CC=CC=1

Computed Properties

Exact Mass: 261.13000
Monoisotopic Mass: 261.129968
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.6
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Density: 1.1388 (rough estimate)
Boiling Point: bp1.0 169-172°
Refractive Index: nD20 1.5915
PSA: 47.61000
LogP: 2.71130

N-2-(dimethylamino)ethyl-N-(thiophen-3-yl)methylpyridin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-18553886-0.05g	N-[2-(dimethylamino)ethyl]-N-[(thiophen-3-yl)methyl]pyridin-2-amine	91-79-2	95%	0.05g	$2755.0	2023-09-18

N-2-(dimethylamino)ethyl-N-(thiophen-3-yl)methylpyridin-2-amine Production Method

Production Method 1

892593-13-4

109-04-6

56-81-5

91-79-2

53258-94-9

1453-90-3

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide , Oxygen Catalysts: Cuprous iodide Solvents: Choline chloride ; 12 h, 80 °C; 80 °C → 25 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 10 min, 25 °C

Reference

: Sustainable and Scalable Two-Step Synthesis of Thenfadil and Some Analogs in Deep Eutectic Solvents: From Laboratory to Industry

Quivelli, Andrea Francesca; Rossi, Federico Vittorio; Vitale, Paola; Garcia-Alvarez, Joaquin; Perna, Filippo Maria ; et al, ACS Sustainable Chemistry & Engineering, 2022, 10(13), 4065-4072